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Compound of Interest

Compound Name: 2,5,5-Trimethylheptane

Cat. No.: B073589 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2,5,5-Trimethylheptane, a highly branched alkane, is a hydrocarbon with the chemical formula

C₁₀H₂₂. While its direct applications in organic synthesis are not extensively documented in

scientific literature, its structural features—notably the presence of a quaternary carbon and a

tertiary carbon—suggest several potential avenues for its use as a starting material or a

scaffold in the synthesis of more complex organic molecules. This technical guide explores the

prospective utility of 2,5,5-trimethylheptane in organic synthesis, drawing parallels from the

known reactivity of other branched alkanes. We will delve into hypothetical synthetic

transformations, including its synthesis, functionalization through halogenation and oxidation,

and its potential role in catalytic processes. This document aims to provide a theoretical

framework and practical, albeit illustrative, experimental protocols to stimulate further research

into the synthetic applications of this compound.

Physicochemical Properties of 2,5,5-
Trimethylheptane
A comprehensive understanding of the physical and chemical properties of 2,5,5-
trimethylheptane is crucial for its application in organic synthesis. These properties influence

its reactivity, choice of solvents, and reaction conditions.
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Property Value Reference

Molecular Formula C₁₀H₂₂ [1][2]

Molecular Weight 142.28 g/mol [1]

CAS Number 1189-99-7 [1][3]

IUPAC Name 2,5,5-trimethylheptane [1]

Canonical SMILES CCC(C)(C)CCC(C)C [1]

InChIKey
SOYLPZSOEXZMLE-

UHFFFAOYSA-N
[1][2]

Synthesis of 2,5,5-Trimethylheptane
The synthesis of highly branched alkanes can be achieved through various established

methods in organic chemistry. A plausible and versatile approach for the synthesis of 2,5,5-
trimethylheptane is the Grignard reaction, which allows for the formation of carbon-carbon

bonds.[4][5][6][7][8]

Retrosynthetic Analysis
A retrosynthetic analysis of 2,5,5-trimethylheptane suggests a disconnection at the C4-C5

bond, leading to two key synthons: a tert-pentyl Grignard reagent and 2-pentanone.

2,5,5-Trimethylheptane2,5,5-Trimethylheptan-4-ol
Reduction

tert-Pentylmagnesium bromide
Grignard Addition

2-Pentanone

2,5,5-Trimethylheptane 2-Bromo-2,5,5-trimethylheptane
Br₂, hν

Further Functionalized Products
Nucleophilic Substitution / Elimination

2,5,5-Trimethylheptane 2,5,5-Trimethylheptan-2-ol
KMnO₄, H⁺
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Heptane, 2,5,5-trimethyl- | C10H22 | CID 14478 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. PubChemLite - Heptane, 2,5,5-trimethyl- (C10H22) [pubchemlite.lcsb.uni.lu]

3. 2,5,5-Trimethylheptane. | CAS#:1189-99-7 | Chemsrc [chemsrc.com]

4. A Short On Preparation Of Alkanes By Grignard Reagents [unacademy.com]

5. Grignard reaction - Wikipedia [en.wikipedia.org]

6. benchchem.com [benchchem.com]

7. Grignard Reaction [organic-chemistry.org]

8. chem.libretexts.org [chem.libretexts.org]

To cite this document: BenchChem. [Potential Uses of 2,5,5-Trimethylheptane in Organic
Synthesis: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073589#potential-uses-of-2-5-5-trimethylheptane-in-
organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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